3-amino-2-[(2,4-dimethoxyphenyl)carbamoyl]-6-oxo-7H-thieno[2,3-b]pyridine-5-carboxylic acid

• IUPAC Name: 3-amino-2-[(2,4-dimethoxyphenyl)carbamoyl]-6-oxo-7H-thieno[2,3-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C17H15N3O6S/c1-25-7-3-4-10(11(5-7)26-2)19-15(22)13-12(18)8-6-9(17(23)24)14(21)20-16(8)27-13/h3-6H,18H2,1-2H3,(H,19,22)(H,20,21)(H,23,24)
• InChI Key: FJFPBFKEMVGSCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(S2)NC(=O)C(=C3)C(=O)O)N)OC
• Molecular Formula: C17H15N3O6S
• Molecular Weight: 389.4 g/mol

Description

3-amino-2-[(2,4-dimethoxyphenyl)carbamoyl]-6-oxo-7H-thieno[2,3-b]pyridine-5-carboxylic acid is a useful research compound. Its molecular formula is C17H15N3O6S and its molecular weight is 389.38. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Pyridonecarboxylic acids, which share structural similarities with the compound , have been extensively researched for their antibacterial properties. These compounds, including various analogues with amino- and/or hydroxy-substituted cyclic amino groups, have shown significant in vitro and in vivo antibacterial activity, suggesting potential applications in the development of new antibacterial drugs (Egawa et al., 1984).

Heterocyclic Chemistry

Research on N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides and their reactions with other compounds to form different heterocyclization products indicates the role of thieno[2,3-b]pyridine derivatives in synthesizing novel heterocyclic compounds. This area of study is crucial for discovering new materials with potential applications in pharmaceuticals, agrochemicals, and other industries (Chigorina et al., 2019).

Synthesis of Substituted Pyridones

The three-component condensation involving 3-aminothiophenes, which are structurally related to the compound of interest, leads to the synthesis of substituted 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones. This synthesis method highlights the potential of such compounds in generating diverse chemical structures with varying functionalities, which could be explored for their unique physical, chemical, or biological properties (Lichitsky et al., 2009).

Material Science Applications

The synthesis of hyperbranched aromatic polyimides from monomers like 3,5-bis(4-aminophenoxy)diphenyl ether-3‘,4‘-dicarboxylic acid monomethyl ester, which shares functional groups with the compound , indicates potential applications in material science. These polyimides, due to their solubility and molecular weight characteristics, could be used in the development of advanced materials for electronics, coatings, and other high-performance applications (Yamanaka et al., 2000).